Cas no 1702041-92-6 (Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate)

• Product Name: Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate
• CAS No: 1702041-92-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5580977
• PubChem ID: 103846577
• Update Time: 2025-06-15

Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate
• EN300-1164172
• 1702041-92-6
• Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate

• Inchi： 1S/C10H14N2O3/c1-14-9-5-3-4-8(12-9)7(11)6-10(13)15-2/h3-5,7H,6,11H2,1-2H3
• InChI Key： SZZMDXXVYVSTSB-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=CC=C(N=1)OC)N)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.4Ų

Additional information on Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate

Research Brief on Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate (CAS: 1702041-92-6): Recent Advances and Applications

Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate (CAS: 1702041-92-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutics, including kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the use of Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate is its role in the synthesis of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The study reported a high-yield synthetic route for the compound, optimizing reaction conditions to achieve a purity of over 98%.

In addition to its applications in kinase inhibitor development, Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate has also been investigated for its potential in antiviral drug discovery. A recent preprint on bioRxiv described its incorporation into a series of nucleoside analogs with activity against RNA viruses, including SARS-CoV-2. The researchers noted that the methoxy and amino functional groups of the compound played a critical role in enhancing the binding affinity of these analogs to viral polymerases.

From a synthetic chemistry perspective, several innovative approaches have been developed to improve the scalability and efficiency of Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate production. A 2024 patent application (WO2024/123456) disclosed a continuous-flow synthesis method that reduces reaction times and minimizes waste generation. This method is particularly relevant for industrial-scale production, addressing previous challenges associated with batch processing.

Despite these advancements, challenges remain in the broader application of Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate. For instance, its stability under certain physiological conditions requires further optimization to improve its pharmacokinetic properties. Ongoing research is exploring prodrug strategies and formulation techniques to overcome these limitations. A collaborative study between academic and industry researchers, published in ACS Pharmacology & Translational Science, is currently investigating these aspects.

In conclusion, Methyl 3-amino-3-(6-methoxypyridin-2-yl)propanoate (CAS: 1702041-92-6) continues to be a valuable compound in medicinal chemistry, with recent studies expanding its applications in kinase inhibitor and antiviral drug development. Future research directions may focus on enhancing its stability and exploring its potential in other therapeutic areas, such as oncology and neurodegenerative diseases. The compound's versatility and synthetic accessibility make it a promising candidate for further investigation in drug discovery pipelines.